N-4-biphenylyl-4-[(dimethylamino)methyl]-4-hydroxy-1-azepanecarboxamide

• IUPAC Name: 4-[(dimethylamino)methyl]-4-hydroxy-N-(4-phenylphenyl)azepane-1-carboxamide
• InChI: InChI=1S/C22H29N3O2/c1-24(2)17-22(27)13-6-15-25(16-14-22)21(26)23-20-11-9-19(10-12-20)18-7-4-3-5-8-18/h3-5,7-12,27H,6,13-17H2,1-2H3,(H,23,26)
• InChI Key: AZMNIKFXSWTWEG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1(CCCN(CC1)C(=O)NC2=CC=C(C=C2)C3=CC=CC=C3)O
• Molecular Formula: C22H29N3O2
• Molecular Weight: 367.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multiple steps, including alkaline hydrolysis in the presence of an antioxidant such as ascorbic acid and subsequent reactions with amino acids or other reagents to achieve the desired structural features (Hashimoto & Degawa, 1975). A practical approach to synthesizing analogs involves esterification followed by intramolecular reactions and modifications to introduce specific functional groups (Ikemoto et al., 2005).

Molecular Structure Analysis

X-ray crystallography is a common technique used to determine the molecular structure of compounds. Studies on similar molecules have revealed detailed insights into their crystalline structures, including space group, cell parameters, and molecular conformations, aiding in understanding the molecular architecture and interactions within crystals (Al-Hourani et al., 2016).

Chemical Reactions and Properties

Chemical reactions involving related compounds can include interactions with amino acids, leading to a variety of products depending on the reactants and conditions used. The reactivity and stability of these compounds are influenced by their specific functional groups and molecular structure (Hashimoto & Degawa, 1975).

Physical Properties Analysis

The physical properties of compounds, such as solubility in organic solvents and melting temperatures, are crucial for their application and handling. N-methylated polyamides derived from similar structures exhibit varying solubilities and thermal behaviors, highlighting the importance of molecular structure in determining physical properties (Imai et al., 2001).

Chemical Properties Analysis

The chemical properties, including reactivity towards different reagents and stability under various conditions, are integral to the utility of these compounds. Studies on related molecules provide insights into their potential chemical behaviors and interactions, which can be extrapolated to understand the properties of "N-4-biphenylyl-4-[(dimethylamino)methyl]-4-hydroxy-1-azepanecarboxamide" (Ghorab et al., 2017).

Scientific Research Applications

Antimicrobial and Antifungal Activities

Research has demonstrated the synthesis of novel compounds related to N-4-biphenylyl-4-[(dimethylamino)methyl]-4-hydroxy-1-azepanecarboxamide that exhibit significant antimicrobial and antifungal activities. For instance, compounds have been developed to display potent activities against a range of Gram-positive and Gram-negative bacteria, as well as fungi, showcasing their potential in addressing antibiotic resistance and infectious diseases (Ghorab et al., 2017).

Antitumor Agents

The compound has been a part of the synthesis of derivatives with pronounced antitumor activities. Studies on phenyl-substituted derivatives of "minimal" DNA-intercalating agents have revealed compounds with significant in vivo antitumor activity, indicating their potential as leads in cancer therapy (Atwell et al., 1989).

Electrochromic Materials

In the development of electrochromic materials, derivatives of this compound have been utilized to create high-performance electrochromic polyamides. These materials demonstrate promising applications in the fabrication of electrochromic devices, capable of transitioning to truly black, which is crucial for advanced display and smart window technologies (Li et al., 2021).

Detection of Nerve Agents

The compound has also found applications in the development of fluorescent probes for the detection of nerve agents. A specific study designed a probe for diethyl chlorophosphate, a nerve agent mimic, showcasing the compound's utility in creating sensitive and selective detection systems for hazardous materials (Huo et al., 2019).

Flame Retardant Applications

Research into flame retardant agents has incorporated this compound derivatives to enhance the fire resistance of materials, particularly cotton. This application underscores its importance in improving safety standards and fire prevention measures in textiles (Wu & Yang, 2007).